Cas no 2680885-50-9 (3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680885-50-9
• MF: C₁₂H₁₁F₄NO₃
• MW: 293.214257478714
• CID: 5637171
• PubChem ID: 165924545
• Update Time: 2025-08-05

3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288818
• 2680885-50-9
• 3-(3-fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid
• 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C12H11F4NO3/c1-11(6-9(18)19,17-10(20)12(14,15)16)7-3-2-4-8(13)5-7/h2-5H,6H2,1H3,(H,17,20)(H,18,19)
• InChI Key： JCJGCXQDLNVRDK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)(CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 293.06750586g/mol
• Monoisotopic Mass: 293.06750586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid

Introduction to 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680885-50-9)

3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680885-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both fluorine and amide functional groups, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.

The fluorophenyl moiety in the name 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of drug candidates. In recent years, there has been a surge in research focusing on fluorinated compounds due to their demonstrated advantages in drug development. The incorporation of fluorine into pharmaceuticals has led to the discovery of several FDA-approved drugs that exhibit improved therapeutic profiles compared to their non-fluorinated counterparts.

Furthermore, the amide group present in 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid is another key structural feature that contributes to its biological relevance. Amides are ubiquitous in bioactive molecules and are often involved in hydrogen bonding interactions with biological targets. The specific substitution pattern of the amide group in this compound can significantly influence its interactions with enzymes and receptors, thereby affecting its potential therapeutic applications. For instance, amide-based compounds have been extensively studied for their roles in modulating inflammatory pathways and neurotransmitter systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid with various biological targets. These studies have revealed that the compound exhibits promising affinity for certain enzymes and receptors implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The combination of the fluorophenyl and amide functionalities makes this molecule a versatile scaffold for designing novel therapeutic agents targeting these conditions.

In addition to its potential applications in neurology, 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid has also been explored as a precursor in the synthesis of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular interactions, many of which involve enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of this compound suggest that it may interact with these enzymes or modulate downstream signaling cascades involved in inflammation. Preliminary studies have shown that derivatives of this molecule exhibit inhibitory effects on key inflammatory mediators, making them attractive candidates for further development.

The synthesis of 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid presents unique challenges due to the presence of sensitive functional groups such as the amide bond and the fluoro-substituted aromatic ring. However, modern synthetic methodologies have made significant strides in facilitating the preparation of complex fluorinated compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorous solid-phase synthesis have enabled researchers to construct intricate molecular architectures with high precision. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring the structural diversity of fluorinated pharmaceuticals.

The pharmacological evaluation of 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potential effects on pathways relevant to neurological function and inflammation. For example, studies using neuronal cell lines have shown that it can modulate neurotransmitter release and receptor activity. Similarly, experiments involving inflammatory cell models have revealed inhibitory effects on pro-inflammatory cytokine production. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

One particularly intriguing aspect of 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid is its ability to engage multiple biological targets simultaneously. This polypharmacological activity can be advantageous in treating complex diseases where multiple pathways are dysregulated. By interacting with several targets at once, this compound may provide a more comprehensive therapeutic effect compared to single-target inhibitors. Such multifaceted interactions are increasingly recognized as a key strategy in drug development for conditions like cancer and neurodegenerative diseases.

The future direction of research on 3-(3-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecule while maintaining key structural motifs such as the fluorophenyl and amide groups, researchers can fine-tune its biological activity and reduce potential side effects. Additionally, exploring new synthetic routes may help improve scalability and cost-effectiveness for large-scale production.

In conclusion, 3-(3-Fluorophenyl)- 3( 22 22 22 -trifluoroacetamido ) - butanoic acid (CAS No . 2680885 -50 -9 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , coupled with emerging evidence from preclinical studies , position it as a valuable asset in the quest for novel therapeutics targeting neurological disorders , inflammation , and other complex diseases . As research continues to uncover new insights into its mechanisms , this compound is poised to make significant contributions to modern medicine .